Cas no 1782623-02-2 (4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine)

• Product Name: 4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine
• CAS No: 1782623-02-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5920126
• PubChem ID: 83911770
• Update Time: 2025-06-08

4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1991765
• 1782623-02-2
• 4-[1-(1,3-dioxaindan-5-yl)ethyl]piperidine
• 4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine

• Inchi： 1S/C14H19NO2/c1-10(11-4-6-15-7-5-11)12-2-3-13-14(8-12)17-9-16-13/h2-3,8,10-11,15H,4-7,9H2,1H3
• InChI Key： PHMYONJNYLICCS-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine

4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine: A Comprehensive Overview

4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine (CAS No. 1782623-02-2) is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The presence of the 1,3-dioxaindan moiety introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring novel chemical entities.

The chemical structure of 4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine consists of a piperidine ring substituted at the 4-position with an ethyl group that is further connected to a 1,3-dioxaindan ring. The dioxaindan ring is a bicyclic structure composed of two fused rings: a six-membered dioxane ring and a five-membered indene ring. This combination provides the molecule with both rigidity and flexibility, which are desirable properties in drug design and material synthesis.

Recent studies have highlighted the potential of 4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for drug development, particularly in the design of bioisosteres and prodrugs. The compound's unique structure allows for functionalization at multiple sites, enabling the creation of derivatives with enhanced pharmacokinetic profiles and improved bioavailability.

In addition to its pharmaceutical applications, 4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine has shown promise in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in the synthesis of advanced polymers and high-performance materials. Scientists have investigated its potential as a building block for self-healing polymers and stimuli-responsive materials, which are highly sought after in industries such as aerospace and electronics.

The synthesis of 4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

From an environmental perspective, researchers have also explored the green chemistry aspects of this compound. Studies have focused on developing sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote eco-friendly chemical processes and reduce the environmental footprint of industrial manufacturing.

In conclusion, 4-[1-(1,3-Dioxaindan-5-yl)ethyl]piperidine (CAS No. 1782623-02-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation. As research continues to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.